2-{[(4-fluorophenyl)sulfonyl]oxy}-1H-benzo[de]isoquinoline-1,3(2H)-dione

• IUPAC Name: (1,3-dioxobenzo[de]isoquinolin-2-yl) 4-fluorobenzenesulfonate
• InChI: InChI=1S/C18H10FNO5S/c19-12-7-9-13(10-8-12)26(23,24)25-20-17(21)14-5-1-3-11-4-2-6-15(16(11)14)18(20)22/h1-10H
• InChI Key: TVDHBKLSXQTJFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)OS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C18H10FNO5S
• Molecular Weight: 371.3 g/mol

Description

2-{[(4-fluorophenyl)sulfonyl]oxy}-1H-benzo[de]isoquinoline-1,3(2H)-dione, also known as FSBA, is a chemical compound that has been widely studied for its potential applications in scientific research.

Mechanism of Action

2-{[(4-fluorophenyl)sulfonyl]oxy}-1H-benzo[de]isoquinoline-1,3(2H)-dione is a sulfonamide-based compound that can react with protein sulfhydryl groups to form covalent adducts. This reaction can induce changes in protein conformation and function, which can be monitored through changes in fluorescence intensity. This compound has also been shown to generate reactive oxygen species upon irradiation with light, which can induce oxidative damage to cells and tissues.
Biochemical and Physiological Effects:
This compound has been shown to induce changes in protein conformation and function, which can have downstream effects on cellular processes. It has also been shown to induce oxidative damage to cells and tissues, which can lead to cell death. However, the exact biochemical and physiological effects of this compound are still being studied.

Advantages and Limitations for Lab Experiments

2-{[(4-fluorophenyl)sulfonyl]oxy}-1H-benzo[de]isoquinoline-1,3(2H)-dione has several advantages for lab experiments, including its high reactivity with protein sulfhydryl groups, its fluorescent properties, and its ability to generate reactive oxygen species upon irradiation with light. However, this compound also has some limitations, including its potential toxicity and the need for irradiation with light for some applications.

Future Directions

There are several future directions for the study of 2-{[(4-fluorophenyl)sulfonyl]oxy}-1H-benzo[de]isoquinoline-1,3(2H)-dione, including the development of new synthetic methods for this compound and related compounds, the exploration of new applications for this compound in scientific research, and the investigation of the biochemical and physiological effects of this compound in more detail. Additionally, the potential use of this compound in photodynamic therapy for the treatment of cancer and other diseases is an area of active research.

Synthesis Methods

2-{[(4-fluorophenyl)sulfonyl]oxy}-1H-benzo[de]isoquinoline-1,3(2H)-dione can be synthesized through a multi-step process involving the reaction of 4-fluorobenzenesulfonyl chloride with 1H-benzo[de]isoquinoline-1,3(2H)-dione in the presence of a base. The resulting product is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

2-{[(4-fluorophenyl)sulfonyl]oxy}-1H-benzo[de]isoquinoline-1,3(2H)-dione has been widely studied for its potential applications in scientific research. It has been used as a fluorescent probe for the detection of protein sulfhydryl groups and as a photosensitizer for photodynamic therapy. This compound has also been used as a tool for studying protein-protein interactions and enzyme activity.